Cas no 112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one)
![5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one structure](https://www.kuujia.com/scimg/cas/112381-98-3x300.png)
112381-98-3 structure
Product Name:5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
CAS No:112381-98-3
Molecular Formula:C8H10N2O
Molecular Weight:150.1778
CID:129754
PubChem ID:13809861
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Properties
Names and Identifiers
-
- 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-(9CI)
- 2,3-dimethyl-6-nitro-phenol
- 4-Nitro-3-hydroxy-o-xylol
- 5,6-Dimethyl-2-nitro-phenol
- 5,6-dimethyl-2-oxo-2,3-dihydro-1H-pyrrolo<1,2-a>imidazole
- Nitroxylol
- Phenol,2,3-dimethyl-6-nitro
- 112381-98-3
- 5,6-dimethyl-1,3-dihydropyrrolo[1,2-a]imidazol-2-one
-
- InChIKey: WGICETGFKQPMMC-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O/c1-5-3-7-9-8(11)4-10(7)6(5)2/h3H,4H2,1-2H3,(H,9,11)
- SMILES: CC1N2CC(=O)NC2=CC=1C
Computed Properties
- Exact Mass: 150.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 150.079312947g/mol
- Heavy Atom Count: 11
- Complexity: 193
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 34Ų
Experimental Properties
- LogP: 1.19500
- PSA: 34.03000
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Related Literature
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Rajesh H. Vekariya,Hitesh D. Patel RSC Adv., 2015,5, 49006-49030
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Xin Liu,Yanhui Sui,Ting Duan,Changong Meng,Yu Han Phys. Chem. Chem. Phys., 2014,16, 23584-23593
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Gerald F. Manbeck,Mark C. Kohler,Meghan R. Porter,Robert A. Stockland Jr. Dalton Trans., 2011,40, 12595-12606
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6. Back cover
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Shanshan Ma,Hejun Li,Chang Li,Haochen Tian,Meixia Tao,Jie Fei,Lehua Qi Nanoscale, 2021,13, 20234-20247
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Xindi Mo,Xing Li,Guozhang Dai,Pei He,Jia Sun,Han Huang,Junliang Yang Nanoscale, 2019,11, 21386-21393
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Shruti Rajput,Ramandeep Kaur,Nidhi Jain Org. Biomol. Chem., 2022,20, 1453-1461
112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one) Related Products
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